4-Methoxy-2-[[3-(trifluoromethyl)phenyl]methoxy]benzamide

• IUPAC Name: 4-methoxy-2-[[3-(trifluoromethyl)phenyl]methoxy]benzamide
• InChI: InChI=1S/C16H14F3NO3/c1-22-12-5-6-13(15(20)21)14(8-12)23-9-10-3-2-4-11(7-10)16(17,18)19/h2-8H,9H2,1H3,(H2,20,21)
• InChI Key: PLQYWQXDNVUCTK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)N)OCC2=CC(=CC=C2)C(F)(F)F
• Molecular Formula: C16H14F3NO3
• Molecular Weight: 325.28 g/mol

Description

4-Methoxy-2-[[3-(trifluoromethyl)phenyl]methoxy]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is also known as TFMB and has been studied for its mechanism of action and biochemical and physiological effects. The purpose of

Mechanism of Action

The mechanism of action of TFMB is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in cancer cell growth and inflammation. TFMB has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in regulating gene expression. By inhibiting HDAC activity, TFMB can prevent the growth and proliferation of cancer cells and reduce inflammation.
Biochemical and Physiological Effects
TFMB has been shown to have a range of biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, which can prevent their growth and proliferation. TFMB has also been shown to reduce the production of pro-inflammatory cytokines, which can reduce inflammation in the body. Additionally, TFMB has been shown to increase the levels of reactive oxygen species (ROS) in cancer cells, which can lead to oxidative stress and cell death.

Advantages and Limitations for Lab Experiments

TFMB has several advantages for use in lab experiments. It is a stable compound that can be synthesized in high yields and purity, making it suitable for use in a range of scientific research applications. TFMB is also relatively inexpensive compared to other anticancer agents, making it an attractive option for researchers on a budget. However, there are also limitations to using TFMB in lab experiments. Its mechanism of action is not fully understood, which can make it difficult to design experiments to study its effects. Additionally, TFMB has not yet been tested in clinical trials, so its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for research on TFMB. One area of interest is in its potential use in combination with other anticancer agents to improve their efficacy. TFMB has also been shown to have potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's disease, and could be studied further in this context. Additionally, further research is needed to fully understand the mechanism of action of TFMB and to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of TFMB involves the reaction of 4-methoxy-2-nitrobenzaldehyde with 3-(trifluoromethyl)aniline in the presence of a reducing agent. This reaction produces 4-methoxy-2-[[3-(trifluoromethyl)phenyl]methoxy]benzamide as the final product. The synthesis of TFMB has been optimized to produce high yields and purity, making it suitable for scientific research applications.

Scientific Research Applications

TFMB has been studied for its potential applications in the field of medicine. It has been shown to have anticancer properties and has been studied for its potential use in the treatment of various types of cancer, including breast cancer, lung cancer, and prostate cancer. TFMB has also been studied for its potential use as an anti-inflammatory agent and has been shown to reduce inflammation in animal models of inflammatory diseases.